Cas no 1037089-04-5 (1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone)

• Product Name: 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone
• CAS No: 1037089-04-5
• MF: C₉H₈BrFO₂
• MW: 247.061025619507
• MDL: MFCD25459680
• CID: 5205407
• Update Time: 2025-09-24

1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone
• Ethanone, 1-(4-bromo-5-fluoro-2-methoxyphenyl)-

• MDL： MFCD25459680
• Inchi： 1S/C9H8BrFO2/c1-5(12)6-3-8(11)7(10)4-9(6)13-2/h3-4H,1-2H3
• InChI Key： YETPMPAHKIPYLS-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC(F)=C(Br)C=C1OC)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone

1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone: A Comprehensive Overview

1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone, with the CAS number 1037089-04-5, is a versatile compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, also known as 4-bromo-5-fluoro-2-methoxyacetophenone, is characterized by its unique structural features, which include a bromine, fluorine, and methoxy substituent on the phenyl ring, along with an acetophenone moiety. These features contribute to its potential applications in various scientific and industrial contexts.

The synthesis of 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone has been extensively studied due to its importance as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have led to the development of efficient and scalable routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel one-pot synthesis method that significantly improved the yield and purity of the compound. This method involves the sequential addition of bromine, fluorine, and methoxy groups to a phenyl ring, followed by the introduction of the acetophenone moiety.

In the realm of medicinal chemistry, 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone has shown promise as a lead compound for the development of new drugs. Its bromine and fluorine substituents are known to enhance the lipophilicity and metabolic stability of molecules, making it an attractive candidate for drug design. Recent research has focused on its potential as an inhibitor of specific enzymes involved in various diseases. For example, a study published in Bioorganic & Medicinal Chemistry Letters in 2022 demonstrated that derivatives of this compound exhibit potent inhibitory activity against protein kinases, which are key targets in cancer therapy.

The biological activity of 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone has also been explored in preclinical studies. In vitro assays have shown that it possesses significant antiproliferative effects on cancer cell lines, particularly those derived from breast and lung cancers. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for the treatment of central nervous system disorders. A recent study published in Cancer Research highlighted its potential as a therapeutic agent for glioblastoma multiforme, one of the most aggressive forms of brain cancer.

Beyond its applications in medicine, 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone has found utility in other areas such as materials science and environmental chemistry. Its unique electronic properties make it suitable for use in organic electronics and photovoltaic devices. Furthermore, its stability under various conditions has led to its consideration as a potential additive in formulations designed to improve the performance of industrial processes.

The safety profile of 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone is an important consideration for both research and industrial applications. Toxicological studies have generally shown that it is well-tolerated at low concentrations, although higher doses may exhibit cytotoxic effects. Therefore, appropriate handling and safety measures are recommended when working with this compound.

In conclusion, 1-(4-Bromo-5-fluoro-2-methoxy-phenyl)-ethanone (CAS No. 1037089-04-5) is a multifaceted compound with a wide range of potential applications. Its unique structural features and biological activities make it a valuable asset in various scientific disciplines. Ongoing research continues to uncover new uses and optimize existing methods for its synthesis and application, further solidifying its importance in the fields of organic chemistry and medicinal chemistry.